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Compound of Interest

Compound Name: 2-lodo-1,3-dimethoxybenzene

Cat. No.: B102195

An In-depth Technical Guide to 2-lodo-1,3-
dimethoxybenzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-lodo-1,3-dimethoxybenzene is an organic compound that serves as a valuable intermediate
in organic synthesis. Its chemical structure, featuring a benzene ring substituted with an iodine
atom and two methoxy groups, makes it a versatile building block for the synthesis of more
complex molecules, including pharmaceuticals, dyes, and pesticides.[1] This technical guide
provides a comprehensive overview of the physical and chemical properties of 2-lodo-1,3-
dimethoxybenzene, detailed experimental protocols for its synthesis and characterization, and
an exploration of its reactivity.

Physical and Chemical Properties

2-lodo-1,3-dimethoxybenzene is a white to yellow crystalline solid at room temperature.[1] It
exhibits good solubility in common organic solvents such as alcohols, ethers, and chlorinated
hydrocarbons.[1]

Tabulated Physical Properties
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Property Value Reference
Molecular Formula CsHolO2 [1]
Molecular Weight 264.06 g/mol [2]

Melting Point 105-106 °C [11[2]
Appearance White to yellow crystalline solid  [1]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 2-lodo-1,3-
dimethoxybenzene.

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR and 3C NMR are standard techniques to confirm the structure of the compound.
While specific spectra for 2-lodo-1,3-dimethoxybenzene were not found in the search
results, related iodo-dimethoxybenzene compounds show characteristic shifts for the
methoxy protons and aromatic protons.[3]

e Mass Spectrometry (MS):

o Mass spectrometry can be used to determine the molecular weight and fragmentation
pattern of the molecule. The molecular ion peak [M]* would be expected at m/z 264.[4]

Experimental Protocols

The synthesis of 2-lodo-1,3-dimethoxybenzene typically involves the electrophilic iodination
of 1,3-dimethoxybenzene. Several methods have been reported, with variations in the
iodinating agent and reaction conditions.

Synthesis of 2-lodo-1,3-dimethoxybenzene

Method 1: lodination using lodine and an Oxidizing Agent

This method utilizes elemental iodine in the presence of an oxidizing agent to generate a more
electrophilic iodine species.
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e Reactants:
o 1,3-dimethoxybenzene
o lodine (I2)
o 30% aqueous Hydrogen Peroxide (H2032)
e Procedure:
o Combine 1,3-dimethoxybenzene and a molar equivalent of iodine in a reaction vessel.
o Slowly add a slight molar excess of 30% aqueous hydrogen peroxide to the mixture.
o Stir the reaction mixture at a controlled temperature (e.g., 45°C) for several hours.[5]
o Monitor the reaction progress using Thin Layer Chromatography (TLC).

o Upon completion, quench the reaction with a sodium thiosulfate solution to remove excess
iodine.

o Extract the product with an organic solvent (e.qg., diethyl ether or dichloromethane).

o Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate
under reduced pressure.

o Purify the crude product by column chromatography on silica gel or by recrystallization to
obtain pure 2-lodo-1,3-dimethoxybenzene.[6]

Method 2: lodination using lodic Acid
This method employs iodic acid as the iodinating reagent in the presence of a strong acid.
e Reactants:

o 1,3-dimethoxybenzene

o lodic acid (HIO3)
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o Glacial Acetic Acid

o Acetic Anhydride

o Concentrated Sulfuric Acid

e Procedure:

[¢]

Suspend iodic acid in a mixture of glacial acetic acid and acetic anhydride.

o Add 1,3-dimethoxybenzene to the stirred mixture.

o Cool the mixture to approximately 5°C.

o Slowly add concentrated sulfuric acid dropwise, maintaining the temperature below 10°C.

o Stir the reaction mixture in an ice-water bath for one hour, followed by one hour at room
temperature, and then for two hours at 45-50°C.[7]

o Pour the reaction mixture into an excess of aqueous sodium sulfite solution to reduce any
unreacted iodic acid and hypervalent iodine species.

o Collect the precipitated product by filtration.

o Wash the solid with water and then purify by recrystallization.

Characterization Methods

» Melting Point Determination: The melting point of the purified product can be determined
using a standard melting point apparatus and compared to the literature value.

 NMR Spectroscopy: Dissolve a small sample of the product in a suitable deuterated solvent
(e.g., CDCIs) and acquire *H and 3C NMR spectra.

o Mass Spectrometry: Analyze the product using a mass spectrometer to confirm the
molecular weight.

Chemical Reactivity and Applications
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The presence of the iodine atom makes 2-lodo-1,3-dimethoxybenzene a versatile substrate
for various cross-coupling reactions, such as Suzuki, Sonogashira, and Heck reactions. These
reactions allow for the formation of new carbon-carbon and carbon-heteroatom bonds, enabling
the synthesis of a wide range of complex organic molecules. The methoxy groups are electron-
donating and can influence the regioselectivity of further electrophilic aromatic substitution
reactions.

Signaling Pathways and Biological Activity

Currently, there is a lack of specific information in the scientific literature detailing the direct
involvement of 2-lodo-1,3-dimethoxybenzene in specific biological signaling pathways or its
definitive biological activities. While some iodo-containing compounds, such as 1-(2,5-
Dimethoxy-4-iodophenyl)-2-aminopropane (DOI), are known to interact with serotonin receptors
and exhibit potent anti-inflammatory effects, it is crucial to note that DOI is a structurally distinct
molecule from 2-lodo-1,3-dimethoxybenzene.[S8][9][10] Therefore, no signaling pathway
diagram can be generated for 2-lodo-1,3-dimethoxybenzene at this time. Further research is
required to elucidate any potential biological roles of this compound.

Experimental and Logical Workflows
Synthesis and Purification Workflow

Click to download full resolution via product page

Caption: A general workflow for the synthesis and purification of 2-lodo-1,3-
dimethoxybenzene.

Characterization Logic
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Purified 2-lodo-1,3-dimethoxybenzene
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Caption: Logical workflow for the structural characterization of 2-lodo-1,3-dimethoxybenzene.

Safety Information

2-lodo-1,3-dimethoxybenzene should be handled with care in a well-ventilated area, and
appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab
coat, should be worn. It may be irritating to the eyes, skin, and respiratory system.[1] In case of
contact with eyes, rinse immediately with plenty of water and seek medical advice.[1]

Conclusion

2-lodo-1,3-dimethoxybenzene is a key synthetic intermediate with well-defined physical and
chemical properties. The experimental protocols provided in this guide offer reliable methods
for its preparation and characterization. While its direct biological activity is not yet established,
its utility in the synthesis of more complex molecules underscores its importance in chemical
research and drug development. Future studies are warranted to explore its potential biological
roles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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